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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethyl-1,3-dioxane
This guide provides immediate, essential safety and logistical information for handling 2,4-
Dimethyl-1,3-dioxane in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Profile and Hazards

2,4-Dimethyl-1,3-dioxane (CAS No. 766-20-1) is a highly flammable liquid and vapor that can

cause serious eye irritation and is harmful if swallowed.[1][2] It is crucial to handle this chemical

with care, adhering to strict safety protocols to minimize risks.

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour.[1]

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation.[1]

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.[2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be used when handling 2,4-Dimethyl-1,3-dioxane:

Protection Type Recommended Equipment Standards and Notes

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Should conform to EN 166

(EU) or NIOSH (US)

standards.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber, Viton®).

Fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

apron.

Nitrile gloves may offer splash

protection but should be

replaced immediately upon

contamination.[4] Always

inspect gloves for integrity

before use.

Respiratory Protection

A full-face respirator with an

appropriate organic vapor

cartridge.

To be used if exposure limits

are exceeded, if irritation is

experienced, or when working

in poorly ventilated areas.[3][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection.

Safe Handling and Storage
Engineering Controls: Always handle 2,4-Dimethyl-1,3-dioxane in a well-ventilated area,

preferably within a chemical fume hood.[1][4] Ensure that safety showers and eyewash

stations are readily accessible.[4]

Handling Procedures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]
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Use only non-sparking tools and take precautionary measures against static discharge.[1]

[5]

Ground and bond container and receiving equipment.[1][5]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep cool.[1][5]

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention immediately.[1][6]

In Case of Skin Contact: Remove contaminated clothing immediately. Wash off with soap

and plenty of water. Consult a doctor.[1][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[1][3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[1][6]

Spill and Leak Procedures
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1][6]
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Clean-up: Collect spillage with non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place it in a container for disposal according to local

regulations. Use spark-proof tools and explosion-proof equipment.[1][6]

Disposal Plan
Chemical Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1] Consider dissolving or

mixing the material with a combustible solvent and burning it in a chemical incinerator

equipped with an afterburner and scrubber.[7]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for

other purposes and then dispose of it in a sanitary landfill.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 2,4-
Dimethyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. chemical-label.com [chemical-label.com]

3. echemi.com [echemi.com]

4. benchchem.com [benchchem.com]

5. 2,4-Dimethyl-1,3-dioxane 766-20-1 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

6. echemi.com [echemi.com]

7. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Dimethyl-1,3-dioxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663926#personal-protective-equipment-for-
handling-2-4-dimethyl-1-3-dioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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